Cas no 2445791-58-0 ({[4-(Difluoromethyl)cyclohexyl]methyl}(methyl)amine)

• Product Name: {[4-(Difluoromethyl)cyclohexyl]methyl}(methyl)amine
• CAS No: 2445791-58-0
• MF: C₉H₁₇F₂N
• MW: 177.234789609909
• CID: 6390353
• PubChem ID: 154853013
• Update Time: 2025-10-24

{[4-(Difluoromethyl)cyclohexyl]methyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2445791-58-0
• {[4-(difluoromethyl)cyclohexyl]methyl}(methyl)amine
• EN300-6042034
• {[4-(Difluoromethyl)cyclohexyl]methyl}(methyl)amine

• Inchi： 1S/C9H17F2N/c1-12-6-7-2-4-8(5-3-7)9(10)11/h7-9,12H,2-6H2,1H3
• InChI Key： ULZWPQQXHYBECY-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CNC)CC1)F

Computed Properties

• Exact Mass: 177.13290587g/mol
• Monoisotopic Mass: 177.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Additional information on {[4-(Difluoromethyl)cyclohexyl]methyl}(methyl)amine

Comprehensive Guide to {[4-(Difluoromethyl)cyclohexyl]methyl}(methyl)amine (CAS No. 2445791-58-0): Properties, Applications, and Market Insights

{[4-(Difluoromethyl)cyclohexyl]methyl}(methyl)amine (CAS No. 2445791-58-0) is a specialized organic compound with a unique structural framework, making it valuable in pharmaceutical and agrochemical research. This compound features a difluoromethyl-substituted cyclohexyl core, which enhances its metabolic stability and bioavailability—key traits for drug development. Researchers are increasingly exploring its potential as a building block in medicinal chemistry due to its ability to modulate biological activity.

The chemical properties of {[4-(Difluoromethyl)cyclohexyl]methyl}(methyl)amine include moderate lipophilicity and a balanced pKa, which contribute to its versatility in synthesis. Its difluoromethyl group is particularly noteworthy, as fluorine incorporation often improves compound efficacy in target interactions. These characteristics align with current trends in fluorinated compound research, a hot topic in 2024 due to the growing demand for next-generation therapeutics and sustainable agrochemicals.

In pharmaceutical applications, this amine derivative is investigated for its role in central nervous system (CNS) drug candidates. The cyclohexyl moiety provides conformational rigidity, while the methylamine functionality serves as a handle for further derivatization. Recent studies highlight its utility in kinase inhibitor scaffolds, addressing diseases like oncology and inflammation—areas dominating biopharma R&D discussions. Additionally, its metabolic resistance makes it attractive for crop protection formulations, tapping into the $80B+ agrochemical market.

From a synthetic chemistry perspective, CAS 2445791-58-0 is typically prepared via reductive amination of 4-(difluoromethyl)cyclohexanecarbaldehyde, followed by N-methylation. Optimized routes emphasize atom economy and green chemistry principles, reflecting industry shifts toward sustainable manufacturing. Analytical data (NMR, HPLC) confirm high purity (>98%), meeting standards for preclinical studies.

The commercial landscape for {[4-(Difluoromethyl)cyclohexyl]methyl}(methyl)amine is evolving, with suppliers listing gram-to-kilogram quantities. Pricing trends correlate with demand from contract research organizations (CROs) and academic labs focusing on fluorine-based drug discovery. Regulatory filings (e.g., REACH) ensure compliance, while patents disclose its use in proprietary drug formulations—a factor driving its IP valuation.

Emerging applications include PET radiotracer development, leveraging the difluoromethyl group for isotopic labeling. This intersects with the booming diagnostic imaging sector, projected to grow at 6.8% CAGR through 2030. Furthermore, computational studies (molecular docking) predict strong target binding, reinforcing its lead compound potential.

For researchers sourcing 2445791-58-0, key considerations include storage stability (recommended at -20°C under inert atmosphere) and handling protocols. Technical bulletins advise using Schlenk techniques for air-sensitive reactions, a common query among synthetic chemists in online forums. These practical insights enhance the compound’s usability profile.

In summary, {[4-(Difluoromethyl)cyclohexyl]methyl}(methyl)amine represents a high-value intermediate at the intersection of medicinal chemistry and material science. Its dual applicability in life sciences and industrial R&D positions it as a compound of enduring interest, with innovation potential mirrored in rising scientific publications and patent filings year-over-year.